Cas no 392290-67-4 (3-methyl-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: 3-methyl-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 392290-67-4
• Molecular Formula: C₁₅H₁₈N₄O₂S₂
• Molecular Weight: 350.459020137787
• CID: 5854689
• PubChem ID: 3381995

3-methyl-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)butanamide Properties

Names and Identifiers

• 3-methyl-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)butanamide
• Butanamide, 3-methyl-N-[5-[[2-oxo-2-(phenylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbutanamide
• 3-methyl-N-(5-{[(phenylcarbamoyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)butanamide
• Oprea1_289152
• SR-01000005915-1
• 392290-67-4
• F0417-0010
• SR-01000005915
• AKOS024576534

• InChIKey： FDSUUQZVQCTQPP-UHFFFAOYSA-N
• Inchi： 1S/C15H18N4O2S2/c1-10(2)8-12(20)17-14-18-19-15(23-14)22-9-13(21)16-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,16,21)(H,17,18,20)
• SMILES： C(NC1=NN=C(SCC(=O)NC2=CC=CC=C2)S1)(=O)CC(C)C

Computed Properties

• Exact Mass: 350.08711818g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 350.08711818g/mol
• Heavy Atom Count: 23
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• pka: 9.25±0.50(Predicted)
• Density: 1.32±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides